Cas no 51974-40-4 (2,3,7-Tribromodibenzo-p-dioxin)

2,3,7-Tribromodibenzo-p-dioxin structure
51974-40-4 structure
Product Name:2,3,7-Tribromodibenzo-p-dioxin
CAS No:51974-40-4
MF:C12H5Br3O2
MW:420.87890124321
CID:375908
PubChem ID:108120
Update Time:2025-04-19

2,3,7-Tribromodibenzo-p-dioxin Chemical and Physical Properties

Names and Identifiers

    • Dibenzo[b,e][1,4]dioxin,2,3,7-tribromo-
    • 2,3,7-tribromobenzo-4-dioxin
    • 2,3,7-Tribromodibenzo-p-dioxin
    • Dibenzo(b,e)(1,4)dioxin, 2,3,7-tribromo-
    • 51974-40-4
    • NS00120581
    • 2,3,7-Tbdd
    • BYNRLLTUMJGOGR-UHFFFAOYSA-N
    • 2,3,7-Tribromo-dibenzo[1,4]dioxine
    • BDBM50408356
    • CHEMBL136453
    • 2,3,7-Tribromobenzo-p-dioxin
    • DTXSID50904160
    • Dibenzodioxin, 2,3,7-tribromo-
    • Inchi: 1S/C12H5Br3O2/c13-6-1-2-9-10(3-6)17-12-5-8(15)7(14)4-11(12)16-9/h1-5H
    • InChI Key: BYNRLLTUMJGOGR-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC2=C(C=1)OC1C=C(C=CC=1O2)Br)Br

Computed Properties

  • Exact Mass: 417.78385
  • Monoisotopic Mass: 417.78397g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46

2,3,7-Tribromodibenzo-p-dioxin Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T773345-1mg
2,3,7-Tribromodibenzo-p-dioxin
51974-40-4
1mg
$207.00 2023-05-17
TRC
T773345-10mg
2,3,7-Tribromodibenzo-p-dioxin
51974-40-4
10mg
$1642.00 2023-05-17
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